Cas no 1707605-63-7 (2-(4-Bromo-phenyl)-3-ethanesulfonyl-1H-pyrrole)

• Product Name: 2-(4-Bromo-phenyl)-3-ethanesulfonyl-1H-pyrrole
• CAS No: 1707605-63-7
• MF: C₁₂H₁₂BrNO₂S
• MW: 314.198181152344
• CID: 5161882
• Update Time: 2025-06-08

2-(4-Bromo-phenyl)-3-ethanesulfonyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-phenyl)-3-ethanesulfonyl-1H-pyrrole
• 1H-Pyrrole, 2-(4-bromophenyl)-3-(ethylsulfonyl)-

• Inchi： 1S/C12H12BrNO2S/c1-2-17(15,16)11-7-8-14-12(11)9-3-5-10(13)6-4-9/h3-8,14H,2H2,1H3
• InChI Key： OWPWOURRCVNUHO-UHFFFAOYSA-N
• SMILES： N1C=CC(S(CC)(=O)=O)=C1C1=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-(4-Bromo-phenyl)-3-ethanesulfonyl-1H-pyrrole

Introduction to 2-(4-Bromo-phenyl)-3-ethanesulfonyl-1H-pyrrole (CAS No. 1707605-63-7)

2-(4-Bromo-phenyl)-3-ethanesulfonyl-1H-pyrrole, identified by the Chemical Abstracts Service Number (CAS No.) 1707605-63-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic molecule, featuring a pyrrole core substituted with a 4-bromo-phenyl group and an ethanesulfonyl moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both bromine and sulfonyl functional groups enhances its utility as a building block in medicinal chemistry, particularly in the synthesis of novel therapeutic agents.

The pyrrole ring is a nitrogen-containing aromatic heterocycle that plays a pivotal role in numerous bioactive molecules. Its unique electronic properties make it an excellent scaffold for drug design, enabling interactions with biological targets such as enzymes and receptors. In the case of 2-(4-Bromo-phenyl)-3-ethanesulfonyl-1H-pyrrole, the 4-bromo-phenyl substituent introduces additional reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, or other synthetic transformations. This flexibility is highly valuable in the development of small-molecule drugs.

The ethanesulfonyl group at the 3-position of the pyrrole ring contributes to the compound's solubility and pharmacokinetic properties. Sulfonamide derivatives are well-known for their biological activity, often exhibiting antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of this moiety into the pyrrole framework may enhance binding affinity to specific targets, making 2-(4-Bromo-phenyl)-3-ethanesulfonyl-1H-pyrrole a promising candidate for further investigation.

Recent advancements in drug discovery have highlighted the importance of structurally diverse scaffolds in identifying novel therapeutic agents. The combination of a pyrrole core with halogenated aromatic groups has been explored in various research studies for its potential applications in oncology and neurology. For instance, related compounds have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The bromine atom in 2-(4-Bromo-phenyl)-3-ethanesulfonyl-1H-pyrrole serves as a handle for palladium-catalyzed cross-coupling reactions, facilitating the introduction of additional functional groups or linking it to other bioactive molecules.

One notable area of research involves the use of pyrrole derivatives as scaffolds for antiviral agents. The structural features of these compounds can be tailored to interact with viral proteases or polymerases, thereby inhibiting viral replication. The sulfonyl group in 2-(4-Bromo-phenyl)-3-ethanesulfonyl-1H-pyrrole may contribute to stabilizing interactions with these targets, potentially leading to the development of new antiviral therapies.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Pyrrole-based molecules are widely used in organic electronics due to their ability to form conductive polymers and organic semiconductors. The bromine substituent can be leveraged for polymerization reactions, while the sulfonyl group may influence the electronic properties of resulting materials.

The synthesis of 2-(4-Bromo-phenyl)-3-ethanesulfonyl-1H-pyrrole involves multi-step organic transformations, typically starting from commercially available precursors such as 4-bromobenzaldehyde and ethanesulfonyl chloride. The condensation of these reagents with pyrrole under appropriate conditions yields the desired product. Optimization of reaction conditions is crucial to achieve high yields and purity, which are essential for subsequent biological evaluations.

Evaluation of the biological activity of 2-(4-Bromo-phenyl)-3-ethanesulfonyl-1H-pyrrole requires rigorous testing against relevant biological targets. In vitro assays can provide initial insights into its efficacy and selectivity. For example, screening against kinases or enzyme targets can help identify potential therapeutic applications. Additionally, cell-based assays may assess cytotoxicity and other pharmacological effects.

The compound's chemical stability is another critical factor to consider during development. Sulfonamide derivatives can exhibit varying degrees of sensitivity to hydrolysis or oxidation, depending on environmental conditions. Proper storage and handling are necessary to maintain integrity throughout preclinical studies and beyond.

Computational chemistry approaches have become increasingly valuable in evaluating the potential activity of novel compounds like 2-(4-Bromo-phenyl)-3-ethanesulfonyl-1H-pyrrole. Molecular docking simulations can predict binding interactions with biological targets, providing insights into mechanism-of-action without the need for extensive experimental screening.

The role of CAS No. 1707605-63-7 as a unique identifier ensures accurate documentation and communication within the scientific community. This standardized numbering system facilitates database searches and literature reviews, enabling researchers to access relevant information efficiently.

In conclusion,2-(4-Bromo-phenyl)-3-ethanesulfonyl-1H-pyrrole represents a versatile intermediate with broad applications in pharmaceutical research and materials science. Its unique structural features—combining a pyrrole core with brominated aromatic and sulfonyl functionalities—make it an attractive candidate for further exploration